Cas no 1704073-49-3 ((3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid)

(3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid is a boronic acid derivative featuring a fluorine substituent and a 4-methylpiperazine moiety on the phenyl ring. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures with high selectivity. The electron-donating 4-methylpiperazine group enhances solubility and reactivity, while the fluorine atom offers additional stability and potential for further functionalization. Its well-defined structure and purity make it suitable for pharmaceutical research, particularly in the development of kinase inhibitors and other bioactive molecules. The compound’s stability under typical coupling conditions and compatibility with diverse reaction systems underscore its utility in medicinal chemistry and materials science applications.

(3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid structure

1704073-49-3 structure

Product Name:(3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid

CAS No:1704073-49-3

MF:C₁₁H₁₆BFN₂O₂

MW:238.066346168518

MDL:MFCD24448996

CID:4613093

Update Time:2025-06-14

(3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (3-fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid
- [3-fluoro-5-(4-methylpiperazin-1-yl)phenyl]boronic acid
- (3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid
- MDL： MFCD24448996
- Inchi： 1S/C11H16BFN2O2/c1-14-2-4-15(5-3-14)11-7-9(12(16)17)6-10(13)8-11/h6-8,16-17H,2-5H2,1H3
- InChI Key： LOIYMTSRYIXULX-UHFFFAOYSA-N
- SMILES： FC1C=C(B(O)O)C=C(C=1)N1CCN(C)CC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 250
Topological Polar Surface Area: 46.9

(3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	148161-1g	(3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid, 95%	1704073-49-3	95%	1g	$728.00	2023-09-10
Matrix Scientific	148161-5g	(3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid, 95%	1704073-49-3	95%	5g	$1521.00	2023-09-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F855882-1g	(3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid	1704073-49-3	98%	1g	￥3,944.00	2022-01-11
Chemenu	CM430312-100mg	(3-fluoro-5-(4-Methylpiperazin-1-yl)phenyl)boronic acid	1704073-49-3	95%+	100mg	$175	2022-09-02
Chemenu	CM430312-250mg	(3-fluoro-5-(4-Methylpiperazin-1-yl)phenyl)boronic acid	1704073-49-3	95%+	250mg	$350	2022-09-02
Chemenu	CM430312-1g	(3-fluoro-5-(4-Methylpiperazin-1-yl)phenyl)boronic acid	1704073-49-3	95%+	1g	$794	2022-09-02
eNovation Chemicals LLC	D626396-500mg	(3-fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid	1704073-49-3	97%	500mg	$205	2023-09-03
Aaron	AR00AS06-100mg	(3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid	1704073-49-3	98%	100mg	$191.00	2025-01-23
1PlusChem	1P00ARRU-100mg	(3-fluoro-5-(4-Methylpiperazin-1-yl)phenyl)boronic acid	1704073-49-3	98%	100mg	$215.00	2024-06-19
A2B Chem LLC	AF01754-100mg	(3-fluoro-5-(4-Methylpiperazin-1-yl)phenyl)boronic acid	1704073-49-3	98%	100mg	$222.00	2024-04-20

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Related Categories

Additional information on (3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid

Recent Advances in the Application of (3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid (CAS: 1704073-49-3) in Chemical Biology and Pharmaceutical Research

The compound (3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid (CAS: 1704073-49-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, particularly in the development of kinase inhibitors and proteolysis targeting chimeras (PROTACs). This boronic acid derivative is characterized by its unique structural features, including a fluorine substituent and a methylpiperazine moiety, which enhance its binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the role of (3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid as a key intermediate in the synthesis of novel kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective BTK (Bruton's tyrosine kinase) inhibitors, which are promising candidates for the treatment of B-cell malignancies. The boronic acid moiety facilitates reversible covalent binding to the target kinase, thereby improving both potency and pharmacokinetic properties.

In addition to its applications in kinase inhibition, this compound has also been explored in the design of PROTACs, a groundbreaking therapeutic modality that enables targeted protein degradation. A recent preprint on bioRxiv (2024) reported the successful incorporation of (3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid into a PROTAC targeting the androgen receptor (AR) for prostate cancer therapy. The study revealed that the boronic acid moiety not only enhanced the binding affinity but also improved the proteolytic stability of the PROTAC molecule.

From a synthetic chemistry perspective, advancements in the preparation of (3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid have been reported, with a focus on optimizing yield and purity. A 2023 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, employing palladium-catalyzed Miyaura borylation as a key step. This methodological improvement is expected to facilitate broader access to the compound for research and development purposes.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from (3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid. Issues such as off-target effects and metabolic stability are currently under investigation, with several research groups exploring structural modifications to address these limitations. Ongoing preclinical studies, as highlighted in a recent review in Drug Discovery Today (2024), suggest that further optimization of this scaffold could yield next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, (3-Fluoro-5-(4-methylpiperazin-1-yl)phenyl)boronic acid (CAS: 1704073-49-3) represents a valuable tool in modern drug discovery, with applications spanning from kinase inhibition to targeted protein degradation. Continued research into its pharmacological properties and synthetic accessibility is likely to uncover additional therapeutic opportunities in the coming years.